Cas no 121638-24-2 (2-Pyridinemethanol,4,5-dimethyl-)
121638-24-2 structure
Product Name:2-Pyridinemethanol,4,5-dimethyl-
CAS No:121638-24-2
MF:C8H11NO
MW:137.179042100906
CID:104893
PubChem ID:14296060
Update Time:2025-04-18
2-Pyridinemethanol,4,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinemethanol,4,5-dimethyl-
- (4,5-dimethylpyridin-2-yl)methanol
- 2-Pyridinemethanol,4,5-dimethyl-(9CI)
- 121638-24-2
- SCHEMBL15417759
- DTXSID50558607
-
- Inchi: 1S/C8H11NO/c1-6-3-8(5-10)9-4-7(6)2/h3-4,10H,5H2,1-2H3
- InChI Key: RHIUGQZUHQIQPZ-UHFFFAOYSA-N
- SMILES: OCC1C=C(C)C(C)=CN=1
Computed Properties
- Exact Mass: 137.084063974g/mol
- Monoisotopic Mass: 137.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 33.1Ų
2-Pyridinemethanol,4,5-dimethyl- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
121638-24-2 (2-Pyridinemethanol,4,5-dimethyl-) Related Products
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- 22940-71-2((5-methylpyridin-2-yl)methanol)
- 42508-74-7((4-Methylpyridin-2-yl)methanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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